Cas no 1361581-16-9 (2,6-Bis(3,4,5-trichlorophenyl)isonicotinaldehyde)

• Product Name: 2,6-Bis(3,4,5-trichlorophenyl)isonicotinaldehyde
• CAS No: 1361581-16-9
• MF: C₁₈H₇Cl₆NO
• MW: 465.972278833389
• CID: 4968344
• Update Time: 2025-05-19

2,6-Bis(3,4,5-trichlorophenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(3,4,5-trichlorophenyl)isonicotinaldehyde

• Inchi： 1S/C18H7Cl6NO/c19-11-3-9(4-12(20)17(11)23)15-1-8(7-26)2-16(25-15)10-5-13(21)18(24)14(22)6-10/h1-7H
• InChI Key： VMCXBNFUIXLJEG-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=C(C=O)C=C(C2C=C(C(=C(C=2)Cl)Cl)Cl)N=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 434
• XLogP3: 7.4
• Topological Polar Surface Area: 30

Additional information on 2,6-Bis(3,4,5-trichlorophenyl)isonicotinaldehyde

Professional Introduction to 2,6-Bis(3,4,5-trichlorophenyl)isonicotinaldehyde (CAS No. 1361581-16-9)

2,6-Bis(3,4,5-trichlorophenyl)isonicotinaldehyde, with the CAS number 1361581-16-9, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic aldehydes and features a unique structural framework characterized by the presence of multiple chlorine substituents on the phenyl rings. The precise arrangement of these functional groups imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 2,6-Bis(3,4,5-trichlorophenyl)isonicotinaldehyde consists of an isonicotinaldehyde core substituted with two 3,4,5-trichlorophenyl groups. This particular configuration enhances its reactivity and stability under different chemical conditions, making it suitable for use in multi-step synthetic pathways. The presence of chlorine atoms not only influences the electronic properties of the molecule but also contributes to its interaction with biological targets.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds featuring halogenated aromatic rings. The structural motif of 2,6-Bis(3,4,5-trichlorophenyl)isonicotinaldehyde aligns well with this trend, as it offers a versatile platform for designing molecules with enhanced binding affinity and selectivity. Researchers have been particularly intrigued by its potential applications in the development of novel therapeutic agents targeting various diseases.

One of the most compelling aspects of 2,6-Bis(3,4,5-trichlorophenyl)isonicotinaldehyde is its role as a key intermediate in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of advanced scaffolds that exhibit inhibitory activity against specific enzymes and receptors. These scaffolds are being investigated for their efficacy in treating conditions such as cancer, inflammation, and neurodegenerative disorders. The compound's ability to serve as a building block for such high-value molecules underscores its importance in medicinal chemistry.

The synthesis of 2,6-Bis(3,4,5-trichlorophenyl)isonicotinaldehyde involves a series of carefully orchestrated reactions that highlight the expertise required in organic synthesis. The process typically begins with the chlorination of appropriate precursors followed by functional group transformations that introduce the isonicotinaldehyde moiety. Each step must be meticulously controlled to ensure high yield and purity, which are critical for subsequent applications.

The compound's unique properties have also made it a subject of interest in computational chemistry studies. Researchers are leveraging advanced modeling techniques to predict how 2,6-Bis(3,4,5-trichlorophenyl)isonicotinaldehyde interacts with biological targets at the molecular level. These studies aim to provide insights into its potential pharmacological activity and to guide the design of more refined derivatives. The integration of experimental data with computational predictions has become an indispensable approach in modern drug discovery.

In addition to its synthetic utility, 2,6-Bis(3,4,5-trichlorophenyl)isonicotinaldehyde has been explored for its potential role in materials science. Its halogenated aromatic structure makes it a candidate for developing organic semiconductors and other advanced materials. Such applications are particularly relevant in the context of renewable energy technologies and electronic devices.

The ongoing research into 2,6-Bis(3,4,5-trichlorophenyl)isonicotinaldehyde underscores its significance as a multifunctional compound with broad applicability across multiple scientific disciplines. As our understanding of its properties continues to evolve, new opportunities for innovation are likely to emerge. The compound exemplifies how careful molecular design can lead to discoveries with far-reaching implications.